Cas no 2034506-33-5 (2-(1,2-benzoxazol-3-yl)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one)

• Product Name: 2-(1,2-benzoxazol-3-yl)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one
• CAS No: 2034506-33-5
• MF: C₁₉H₁₉N₇O₂
• MW: 377.399862527847
• CID: 5552241
• Update Time: 2025-10-28

2-(1,2-benzoxazol-3-yl)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,2-benzoxazol-3-yl)-1-[4-(3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl)piperazin-1-yl]ethanone
• 2-(1,2-benzoxazol-3-yl)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one

• Inchi： 1S/C19H19N7O2/c1-13-21-22-19-18(20-6-7-26(13)19)25-10-8-24(9-11-25)12-15(27)17-14-4-2-3-5-16(14)28-23-17/h2-7H,8-12H2,1H3
• InChI Key： LQQLGKIDDYWCGQ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC=CN3C(C)=NN=C23)CC1)C(=O)C1C2=CC=CC=C2ON=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-(1,2-benzoxazol-3-yl)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one

2-(1,2-Benzoxazol-3-yl)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one

The compound 2-(1,2-benzoxazol-3-yl)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one, with CAS No. 2034506-33-5, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a benzoxazole moiety, a piperazine ring system, and a triazolo[4,3-a]pyrazine fragment. The integration of these structural elements contributes to its unique chemical properties and potential applications.

The synthesis of this compound involves a series of intricate reactions that highlight the advancements in modern organic chemistry. The construction of the benzoxazole ring typically begins with the condensation of an o-amino phenol derivative with a carbonyl compound under acidic conditions. This step is critical as it sets the foundation for the molecule's aromaticity and electronic properties. Subsequently, the piperazine ring is introduced through nucleophilic substitution or coupling reactions, depending on the specific precursor used. The triazolo[4,3-a]pyrazine fragment is synthesized via a cyclization process that often involves the reaction of an amine with a suitable electrophilic reagent.

The integration of these components into a single molecule results in a structure with remarkable stability and bioactivity. Recent studies have demonstrated that this compound exhibits potent antitumor activity, making it a promising candidate for further investigation in oncology research. Additionally, its ability to modulate specific cellular pathways has led to explorations in its potential use as an antiviral agent.

In terms of applications, this compound has shown potential in the development of advanced materials. Its unique electronic properties make it a strong candidate for use in organic electronics and optoelectronic devices. Researchers have explored its role as a component in light-emitting diodes (LEDs) and solar cells due to its ability to efficiently transport charge carriers.

The latest research on this compound has focused on optimizing its synthesis to enhance yield and purity while reducing environmental impact. Green chemistry approaches have been employed to develop more sustainable synthetic pathways. Furthermore, computational studies using density functional theory (DFT) have provided insights into the molecular interactions that govern its bioactivity and electronic properties.

In conclusion, the compound 2-(1,2-benzoxazol-3-yl)-1-(4-{3-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-yl}piperazin-1-yl)ethan-1-one represents a cutting-edge advancement in organic synthesis and materials science. Its diverse applications across multiple disciplines underscore its significance as a versatile chemical entity.